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Compound of Interest

Compound Name: 6-Iodopyridin-2-amine

Cat. No.: B1289233 Get Quote

For researchers, scientists, and professionals in drug development, 2-Amino-6-iodopyridine is a

chemical compound of significant interest. This guide provides comprehensive information on

its chemical identity, suppliers, and a procedural overview for its sourcing and utilization in a

research and development setting.

Chemical Identification:

The definitive identifier for 2-Amino-6-iodopyridine is its CAS (Chemical Abstracts Service)

Registry Number, which is 88511-25-5.[1][2][3] This compound is also known by several

synonyms, including 6-Iodo-2-pyridinamine and 6-iodopyridin-2-ylamine.[3]

Physicochemical Properties:

Key physical and chemical properties of 2-Amino-6-iodopyridine are summarized in the table

below. This data is essential for handling, storage, and application in experimental settings.

Property Value Reference

Molecular Formula C₅H₅IN₂ [3]

Appearance Beige to white solid [1]

Melting Point 109-113 °C [1]

Boiling Point (Predicted) 309.4±27.0 °C at 760 Torr [1]
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Sourcing and Procurement of 2-Amino-6-
iodopyridine
A critical step for any research endeavor is the reliable procurement of starting materials. The

following table provides a list of identified suppliers for 2-Amino-6-iodopyridine (CAS 88511-25-

5). Researchers are advised to contact these suppliers directly to obtain the most current

information on product availability, purity, and pricing.

Supplier Website Notes

BLD Pharm --INVALID-LINK--
Availability and pricing upon

request.

Chem-Impex International --INVALID-LINK--
Availability and pricing upon

request.

Key Organics --INVALID-LINK--
Availability and pricing upon

request.

Toronto Research Chemicals --INVALID-LINK--
Availability and pricing upon

request.

Experimental Workflow: From Sourcing to Application

The following diagram illustrates a typical workflow for integrating 2-Amino-6-iodopyridine into a

research project, from initial sourcing to its application in synthetic chemistry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sourcing & Verification

Procurement

Research & Development

Identify CAS Number
(88511-25-5)

Search for Suppliers

Request Quotes & Lead Times

Review SDS & CoA

Place Purchase Order

Receive & Log Material

Experimental Design &
Reaction Setup

Chemical Synthesis

Analysis & Characterization

Results & Reporting

Click to download full resolution via product page

Caption: Workflow for sourcing and utilizing 2-Amino-6-iodopyridine.
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Experimental Protocols
While specific experimental protocols are highly dependent on the research objectives, the

synthesis of derivatives of 2-aminopyridine often involves standard organic chemistry

techniques. A general procedure for a substitution reaction might include the following steps:

Reaction Setup: In a clean, dry reaction vessel under an inert atmosphere (e.g., nitrogen or

argon), dissolve 2-Amino-6-iodopyridine in a suitable anhydrous solvent.

Reagent Addition: Add the other reactants and any necessary catalysts or reagents to the

reaction mixture. The order and rate of addition may be critical and should be determined

based on the specific reaction.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-

Performance Liquid Chromatography (HPLC).

Work-up: Once the reaction is complete, quench the reaction mixture and perform an

aqueous work-up to remove inorganic byproducts and unreacted starting materials. This

typically involves extraction with an organic solvent.

Purification: Purify the crude product using techniques such as column chromatography,

recrystallization, or distillation to obtain the desired compound in high purity.

Characterization: Confirm the structure and purity of the final product using various

spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Safety Considerations:

As with any chemical, it is imperative to consult the Safety Data Sheet (SDS) for 2-Amino-6-

iodopyridine before handling. The SDS will provide detailed information on potential hazards,

necessary personal protective equipment (PPE), and appropriate storage and disposal

procedures.

This technical guide provides a foundational understanding of 2-Amino-6-iodopyridine for

research and development purposes. For more detailed information, researchers should
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consult the primary scientific literature and the technical documentation provided by chemical

suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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